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Compound of Interest

Compound Name: Cyclopropylmethyl-d2 alcohol
CAS No.: 90568-07-3
Cat. No.: B1428260

Get Quote

Executive Summary & Chemical Profile

Cyclopropylmethyl-d2 alcohol (Cyclopropyl-1,1-d2-methanol) is a critical deuterated
intermediate used primarily in the pharmaceutical industry to probe metabolic pathways and
enhance drug stability. By substituting the alpha-methylene hydrogens with deuterium,
researchers can exploit the Deuterium Kinetic Isotope Effect (DKIE) to slow down cytochrome
P450-mediated oxidation, potentially extending the half-life of cyclopropyl-containing

therapeutics.

Chemical Identity
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Property Specification

Chemical Name Cyclopropyl-1,1-d2-methanol
CAS Number 90568-07-3

Molecular Formula CaHeD20

Molecular Weight 74.12 g/mol

Appearance Colorless liquid

Isotopic Purity Typically = 98 atom % D
Boiling Point ~123-124 °C (760 mmHg)

Strategic Application: The Deuterium Switch

The cyclopropylmethyl moiety is a common pharmacophore (found in opioids like Naltrexone
and Buprenorphine, and various kinase inhibitors). However, the methylene group (

-position) adjacent to the hydroxyl or amine is a "metabolic soft spot,” prone to rapid oxidation.

Mechanism of Action: Replacing C-H bonds with C-D bonds at this position increases the bond
dissociation energy (BDE) by approximately 1.2—1.5 kcal/mol. This impedes the rate-limiting
step of hydrogen abstraction by metabolic enzymes (e.g., CYP450), often shifting metabolism
to other sites or reducing clearance rates without altering the drug's binding affinity.
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Figure 1: The Deuterium Kinetic Isotope Effect (DKIE) shunts metabolism away from the
stabilized alpha-position.
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Synthesis Protocol

While commercial sources exist, in-house synthesis is often required for custom enrichment
levels or bulk requirements. The most robust method involves the reduction of Methyl
cyclopropanecarboxylate using Lithium Aluminum Deuteride (LiAIDa4).

Method A: Reductive Synthesis via LIAID4
Reagents & Materials

e Precursor: Methyl cyclopropanecarboxylate (CAS 2868-37-3) or Cyclopropanecarboxylic
acid.

e Reducing Agent: Lithium Aluminum Deuteride (LiAID4), 98+ atom % D.
e Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et20).

e Quenching: Sodium Sulfate decahydrate (Na2S0a4-10H20) or Fieser reagents.

Step-by-Step Protocol

e Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and addition funnel. Flush with Argon or Nitrogen.

o Slurry Preparation: Charge the flask with LiIAID4 (1.2 equivalents) and anhydrous THF. Cool
the suspension to 0°C using an ice bath.

» Addition: Dissolve Methyl cyclopropanecarboxylate (1.0 equivalent) in minimal anhydrous
THF. Add this solution dropwise to the LiAlDa4 slurry over 30—60 minutes.

o Critical Control: Maintain temperature < 10°C to prevent vigorous exotherms.

¢ Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to
room temperature. Stir for 2—4 hours.

o Self-Validating Step: Monitor by TLC (stain with KMnOa4) or GC-MS. The starting ester spot
should disappear completely.

¢ Quenching (Fieser Method):
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o Cool back to 0°C.
o Slowly add water (
mL per
grams of LiAIDa4).
o Add 15% aqueous NaOH (
mL).
o Add water (
mL).
o Result: A granular white precipitate of aluminum salts forms, which is easy to filter.

Isolation: Filter the mixture through a celite pad. Wash the cake with THF. Dry the filtrate over
anhydrous MgSOea, filter, and concentrate under reduced pressure (careful: product is
volatile).

Purification: Distill the crude oil at atmospheric pressure (bp ~123°C) to obtain pure
Cyclopropylmethyl-d2 alcohol.
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Figure 2: Synthetic workflow for the reduction of cyclopropy! ester to deuterated alcohol.

Commercial Availability & Sourcing

For small-scale R&D (milligram to gram scale), purchasing is often more time-efficient than
synthesis. The following suppliers are verified sources for CAS 90568-07-3.
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. Purity Typical Pack .
Supplier Product Code . . Region
(Isotopic) Sizes

North America /
CDN Isotopes D-7004 99 atom % D 0.1g, 0.25¢g

Global
Medical Isotopes 12198 98 atom % D Custom North America
LGC Standards CDN-D-7004 99 atom % D 0.1g Europe / Global
CymitQuimica TR-CDN-D-7004 98 atom % D Research Scale Europe

Procurement Note: Due to the high value of deuterated reagents, verify the "atom % D" on the
Certificate of Analysis (CoA). For metabolic studies, >98% enrichment is recommended to
avoid kinetic ambiguity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. No results for search term "TR-CDN-D-7004" | CymitQuimica [cymitquimica.com]

2. Cyclopropyl-1-d1-methyl-d2 Alcohol, CDN 0.25 g | Buy Online | CDN | Fisher Scientific
[fishersci.fi]

3.>r0O70/8 XK /=)L 299.5% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Synthesis, Properties, and Sourcing of
Cyclopropylmethyl-d2 Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428260/docs#technical-guide-synthesis-properties-
and-sourcing-of-cyclopropylmethyl-d2-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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